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Compound of Interest

Compound Name: Vat Red 10

cat. No.: B1668950

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of Vat Red
10 (C.I. 67000), a significant anthraquinone vat dye. This document is intended for researchers,
scientists, and professionals in drug development who require detailed information on the
solubility characteristics and relevant experimental methodologies for this compound.

Introduction to Vat Red 10

Vat Red 10, also known by its Colour Index name, Vat Red FBB, is a deep red powder with the
chemical formula C29H14N20s5.[1][2] As a vat dye, it is characteristically insoluble in water in its
original pigment form.[3][4] Its application in dyeing processes, primarily for cellulosic fibers like
cotton, necessitates a chemical reduction to a water-soluble leuco form.[5] This technical guide
will delve into the known solubility parameters of Vat Red 10 in various solvents and provide
detailed experimental protocols for solubility determination.

Solubility of Vat Red 10

The solubility of Vat Red 10 is highly dependent on the solvent and the chemical state of the
dye (oxidized or reduced). The available quantitative and qualitative solubility data are
summarized below.

Quantitative Solubility Data

Limited quantitative data on the solubility of Vat Red 10 is available in the public domain. The
most definitive value found is for its solubility in water.
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Solvent Chemical Formula Solubility Temperature (°C)

Water H20 312.7 ng/L 20

*%

Qualitative Solubility Data

Qualitative assessments of Vat Red 10's solubility have been more widely reported in technical
data sheets and chemical databases.

Solvent Chemical Formula Solubility Description
Water H20 Insoluble

Ethanol C2Hs0OH Insoluble

Acetone C3HeO Insoluble

Xylene CsHio Soluble

Tetralin CioH12 Soluble

Solubilised Form - Soluble in water

Experimental Protocols for Solubility Determination

Accurate determination of a compound's solubility is crucial for its application and formulation.
The following are detailed methodologies for key experiments related to the solubility of Vat
Red 10.

Protocol for Determining Solubility via UV-Vis
Spectrophotometry

This protocol outlines a general method for determining the solubility of Vat Red 10 in an
organic solvent where it exhibits some solubility (e.g., xylene), using UV-Visible
spectrophotometry. This method is based on Beer-Lambert's law, which states that the
absorbance of a solution is directly proportional to the concentration of the analyte.
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Materials and Equipment:

« Vat Red 10 powder

e Solvent of interest (e.g., Xylene)

e Analytical balance

e Volumetric flasks and pipettes

e Centrifuge and centrifuge tubes

o UV-Vis Spectrophotometer

¢ Quartz cuvettes

o Syringe filters (solvent-compatible, e.g., PTFE)
Procedure:

o Preparation of a Saturated Solution:

o Add an excess amount of Vat Red 10 powder to a known volume of the solvent in a
sealed container (e.g., a volumetric flask).

o Agitate the mixture at a constant temperature for an extended period (e.g., 24-48 hours) to
ensure equilibrium is reached. A magnetic stirrer or a shaker bath can be used.

e Separation of Undissolved Solid:
o After the equilibration period, allow the solution to stand to let the undissolved solid settle.
o For a more complete separation, centrifuge the suspension at a high speed.

o Carefully collect the supernatant. To ensure no particulate matter is transferred, filter the
supernatant using a syringe filter.

o Preparation of Standard Solutions:
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o Prepare a stock solution of Vat Red 10 in the chosen solvent with a known concentration.
This may require serial dilutions from a more concentrated, accurately weighed sample.

o From the stock solution, prepare a series of standard solutions of decreasing
concentrations through precise dilutions.

e Generation of a Calibration Curve:

o Determine the wavelength of maximum absorbance (Amax) of Vat Red 10 in the solvent
by scanning a dilute solution across the UV-Vis spectrum.

o Measure the absorbance of each standard solution at the determined Amax.

o Plot a graph of absorbance versus concentration to create a calibration curve. The plot
should be linear and pass through the origin. The slope of the line is the molar absorptivity.

o Determination of Solubility:

o

Take an aliquot of the clear, saturated solution and dilute it with a known volume of the
solvent to bring the absorbance within the linear range of the calibration curve.

o Measure the absorbance of the diluted saturated solution at Amax.

o Using the equation of the line from the calibration curve (y = mx + ¢, where y is
absorbance and x is concentration), calculate the concentration of the diluted solution.

o Multiply the calculated concentration by the dilution factor to determine the solubility of Vat
Red 10 in the solvent.

Protocol for Preparation and Solubilization of Leuco Vat
Red 10

Vat dyes are solubilized for dyeing applications by reduction to their leuco form in an alkaline
medium. This protocol is adapted from the procedure for a similar vat dye and can be used to
prepare the soluble leuco form of Vat Red 10.

Materials and Equipment:
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e Vat Red 10 powder

e Sodium hydroxide (NaOH)

e Sodium hydrosulfite (Na2S204)

o Deoxygenated deionized water

e Inert gas (e.g., Nitrogen or Argon)

o Beakers, magnetic stirrer, and stir bar

o Reaction vessel with a septum or a well-sealed cap
Procedure:

e Preparation of Deoxygenated Water:

o Bubble an inert gas through deionized water for at least 30 minutes to remove dissolved
oxygen, which can re-oxidize the leuco dye.

e Preparation of the Alkaline Reducing Solution:

o In the reaction vessel, under an inert gas atmosphere, dissolve a measured amount of
sodium hydroxide in the deoxygenated water.

o While stirring, add sodium hydrosulfite to the alkaline solution.
e Reduction of Vat Red 10:

o Carefully add the Vat Red 10 powder to the alkaline reducing solution while maintaining
stirring and the inert atmosphere.

o The reduction process is indicated by a color change. The deep red suspension will
transform into a different colored solution as the insoluble dye is converted to its soluble
leuco form.

o Continue stirring until the dissolution is complete, which typically takes 15-30 minutes.
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» Handling of the Leuco Dye Solution:

o The resulting leuco dye solution is sensitive to oxygen and should be used promptly or
stored under an inert atmosphere. Exposure to air will cause the dye to oxidize back to its

insoluble form.

Visualizations

The following diagrams illustrate key concepts and workflows related to the solubility of Vat
Red 10.
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Caption: Principle of Vat Dye Solubilization.
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Caption: Workflow for Solubility Determination via UV-Vis Spectrophotometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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